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Compound of Interest

Compound Name: 9-Anthraceneboronic acid

Cat. No.: B152767 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents like 9-Anthraceneboronic acid is a critical

component of laboratory safety and environmental responsibility. This guide provides essential,

step-by-step procedures for the safe disposal of this compound, ensuring the protection of

laboratory personnel and the surrounding ecosystem.

Immediate Safety and Hazard Information

9-Anthraceneboronic acid (CAS No. 100622-34-2) is a compound that requires careful

handling due to its potential hazards. According to safety data sheets, it is classified as acutely

toxic if swallowed.[1][2][3] General hazards associated with boronic acids include skin and eye

irritation, and potential respiratory irritation.[4][5] Therefore, all handling and disposal

procedures must be conducted with appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat.[4][5] Work should be

performed in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.[4]

Hazard Classification and Safety Precautions
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Hazard Classification GHS Code Precautionary Statements

Acute toxicity, Oral (Category

3)
H301

P301 + P310: IF

SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

Skin Irritation (General for

boronic acids)
H315

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Eye Irritation (General for

boronic acids)
H319

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity —

single exposure (Respiratory

irritation, general for boronic

acids)

H335

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

This data is compiled from multiple sources providing general information for boronic acids and

specific data for 9-Anthraceneboronic acid.[1][2][3][4][5]

Step-by-Step Disposal Protocol
The primary and most recommended method for the disposal of 9-Anthraceneboronic acid is

to treat it as hazardous chemical waste.[5][6] In-lab treatment should not be performed without

explicit approval from your institution's Environmental Health and Safety (EHS) department.

Waste Collection and Segregation
Dedicated Waste Container: Designate a specific, chemically compatible container for 9-
Anthraceneboronic acid waste. High-density polyethylene (HDPE) or glass containers are

generally suitable.[5][7]
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Clear Labeling: The container must be clearly labeled with "Hazardous Waste," the full

chemical name "9-Anthraceneboronic acid," and the associated hazard pictograms (e.g.,

skull and crossbones for acute toxicity).[5][6]

Waste Segregation: Do not mix 9-Anthraceneboronic acid waste with other chemical waste

streams unless explicitly permitted by your institution's EHS department.[6] Incompatible

materials, such as strong oxidizing agents, should be kept separate.[4][6]

Storage of Hazardous Waste
Secure Storage: Keep the waste container tightly sealed when not in use.[4][7]

Designated Area: Store the sealed container in a designated, well-ventilated hazardous

waste accumulation area, away from general laboratory traffic.[6]

Secondary Containment: It is best practice to use secondary containment to prevent the

spread of material in case of a leak.[5]

Disposal of Contaminated Materials
Any materials that have come into contact with 9-Anthraceneboronic acid, such as gloves,

pipette tips, and absorbent paper, must also be disposed of as hazardous waste in the same

designated container.[4][5]

Empty containers that previously held the chemical should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous waste.[5][8]

Arranging for Professional Disposal
Once the waste container is full, or in accordance with your institution's waste accumulation

time limits, arrange for its collection by a licensed hazardous waste disposal company.[5][6]

Never dispose of 9-Anthraceneboronic acid down the drain or in regular trash.[5][6][9]

Experimental Protocols: In-Lab Neutralization (with
EHS Approval Only)
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While professional disposal is the standard, for some simple boronic acids in small quantities,

in-lab neutralization may be a possibility, but only with explicit permission from your institution

and in accordance with local regulations.[4][6] Given the acute toxicity of 9-
Anthraceneboronic acid, this is less likely to be approved. However, a general procedure for

neutralizing a weak acid is provided below for informational purposes. This should not be

performed for 9-Anthraceneboronic acid without a specific, approved protocol from your EHS

department.

Objective: To neutralize small quantities of aqueous solutions or solid residues of a weak

boronic acid.

Materials:

Boronic acid waste

Beaker of appropriate size

Stir bar and stir plate

Mild base (e.g., sodium bicarbonate)[6][9]

pH strips or a calibrated pH meter

Appropriate PPE (gloves, goggles, lab coat)

Procedure:

Preparation: This procedure must be performed in a chemical fume hood while wearing all

required PPE.[4] If neutralizing a solid, dissolve it in a minimal amount of water in the beaker.

For an aqueous solution, place it directly in the beaker.

Neutralization: Slowly and carefully add a mild base, such as sodium bicarbonate, to the

boronic acid solution while stirring.[6] Be cautious of any potential gas evolution.

pH Measurement: After the initial reaction subsides, check the pH of the solution. Continue

to add the base in small portions until the pH is within the neutral range specified by your

local wastewater authority (typically between 5.5 and 9.0).[4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b152767?utm_src=pdf-body
https://www.benchchem.com/product/b152767?utm_src=pdf-body
https://www.benchchem.com/product/b152767?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Allenylboronic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal: Once neutralized, and only if permitted by your institution and local

regulations, the solution may be disposed of down the sanitary sewer with copious amounts

of water.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 9-
Anthraceneboronic acid waste, emphasizing safety and compliance.
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Caption: Logical workflow for the safe disposal of 9-Anthraceneboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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